Cas no 1881275-62-2 (trifluoroacetic acid)

• Product Name: trifluoroacetic acid
• CAS No: 1881275-62-2
• MF: C₇H₁₀F₃NO₅
• MW: 245.153213024139
• MDL: MFCD30475756
• CID: 5303372
• Update Time: 2025-06-20

trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-rel-3-hydroxypyrrolidine-2-carboxylic acid
• (2R,3R)-Rel-3-hydroxypyrrolidine-2-carboxylic acid trifluoroacetic acid
• (2R,3R)-3-Hydroxypyrrolidine-2-carboxylic acid compound with 2,2,2-trifluoroacetic acid (1:1)
• trifluoroacetic acid

• MDL： MFCD30475756
• Inchi： 1S/C5H9NO3.C2HF3O2/c7-3-1-2-6-4(3)5(8)9;3-2(4,5)1(6)7/h3-4,6-7H,1-2H2,(H,8,9);(H,6,7)/t3-,4-;/m1./s1
• InChI Key： JPFWVYBLNMYLMA-VKKIDBQXSA-N
• SMILES： C(F)(F)(F)C(=O)O.C([C@@H]1NCC[C@H]1O)(=O)O

Additional information on trifluoroacetic acid

Comprehensive Overview of Trifluoroacetic Acid (CAS No. 1881275-62-2)

Trifluoroacetic acid (TFA), with the chemical formula CF₃COOH, is a highly versatile and widely studied compound in the field of chemistry and biochemistry. It is a strong organic acid characterized by its trifluoromethyl group, which imparts unique properties that make it valuable in various applications, including synthetic chemistry, pharmaceuticals, and analytical methods.

The CAS number 1881275-62-2 uniquely identifies trifluoroacetic acid in chemical databases and literature, ensuring consistent and accurate reference. This compound is known for its high acidity, which is significantly greater than that of acetic acid due to the electron-withdrawing effect of the trifluoromethyl group. This property makes TFA an excellent reagent for deprotection reactions in organic synthesis, particularly in the removal of tert-butyldimethylsilyl (TBS) protecting groups.

In recent years, trifluoroacetic acid has gained significant attention in the pharmaceutical industry. Its use as a reagent and catalyst in the synthesis of active pharmaceutical ingredients (APIs) has been extensively explored. For instance, TFA is often employed in the final stages of peptide synthesis to cleave peptides from solid supports and remove side-chain protecting groups. This application has been crucial in the development of peptide-based therapeutics, which are gaining prominence due to their high specificity and efficacy.

Moreover, trifluoroacetic acid plays a vital role in liquid chromatography-mass spectrometry (LC-MS) analysis. Its low molecular weight and high volatility make it an ideal modifier for mobile phases in LC-MS, enhancing the ionization efficiency of analytes. This has led to its widespread use in the analysis of complex biological samples, such as proteins and metabolites. Recent studies have demonstrated that TFA can improve the detection limits and resolution of LC-MS analyses, making it an indispensable tool in bioanalytical research.

The environmental impact of trifluoroacetic acid has also been a subject of interest. While TFA is not considered a major environmental pollutant due to its rapid degradation in natural water systems, its presence in trace amounts has been detected in some water sources. Researchers are actively investigating the biodegradation pathways of TFA to ensure its safe use and disposal. Studies have shown that certain microorganisms can effectively degrade TFA, providing insights into potential bioremediation strategies.

In addition to its applications in synthetic chemistry and analytical methods, trifluoroacetic acid has shown promise in materials science. Its ability to form stable complexes with various metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and drug delivery systems. Recent advancements in MOF technology have highlighted the importance of TFA as a building block for creating functional materials with tailored properties.

The safety and handling of trifluoroacetic acid are critical considerations for researchers and industrial users. While TFA is not classified as a hazardous substance under most regulatory frameworks, it is important to handle it with care due to its corrosive nature and potential for causing skin and eye irritation. Proper personal protective equipment (PPE) should be worn when handling TFA, and it should be stored in well-ventilated areas away from incompatible materials.

In conclusion, trifluoroacetic acid (CAS No. 1881275-62-2) is a multifunctional compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable reagent in synthetic chemistry, pharmaceuticals, analytical methods, and materials science. Ongoing research continues to uncover new uses and improve our understanding of this important compound.